BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Physical Properties of
Triisooctylamine: Density and Refractive Index

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Triisooctylamine

Cat. No.: B3422417

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of two key physical properties of
Triisooctylamine (CAS No. 25549-16-0): density and refractive index. These parameters are
fundamental for the characterization, quality control, and application of this tertiary amine in
various research and industrial settings, including solvent extraction and as a phase transfer
catalyst.[1] This document outlines the standard values for these properties, details the
experimental methodologies for their determination, and presents a logical workflow for such
physical characterization.

Core Physical Properties

Triisooctylamine is a colorless to pale yellow liquid known for its hydrophobic nature,
stemming from its long hydrocarbon chains.[1] Accurate knowledge of its physical properties is
crucial for process modeling, formulation development, and ensuring consistency in
experimental and manufacturing processes.

The quantitative values for the density and refractive index of Triisooctylamine are
summarized in the table below. These values are typically reported at standard temperatures
for consistency and comparability.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3422417?utm_src=pdf-interest
https://www.benchchem.com/product/b3422417?utm_src=pdf-body
https://img.antpedia.com/standard/pdf/E31/1704/ASTM%20D1218-2002(2007)_402.pdf
https://www.benchchem.com/product/b3422417?utm_src=pdf-body
https://img.antpedia.com/standard/pdf/E31/1704/ASTM%20D1218-2002(2007)_402.pdf
https://www.benchchem.com/product/b3422417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physical Property Value Conditions
Density 0.816 g/mL at 25 °C[2][3][4]
Refractive Index 1.4501 n20/D[2][3]

n20/D denotes the refractive index measured at 20°C using the sodium D-line (wavelength of
589 nm).

Experimental Protocols

The determination of density and refractive index for liquid compounds like Triisooctylamine is
guided by standardized experimental protocols. The following sections detail the methodologies
based on widely accepted ASTM International standards, which ensure accuracy and
reproducibility of the measurements.

The density of Triisooctylamine is accurately determined using a digital density meter that
operates on the oscillating U-tube principle. This method is standard for a wide range of liquids,
including petroleum products and chemicals.[5][6][7]

Objective: To measure the density of a liquid sample at a specified temperature.

Apparatus:

Digital Density Meter with an oscillating U-tube.

Thermostatically controlled sample cell.

Syringes for manual sample injection or an automated sample injection system.

Certified reference standards for calibration.

Procedure:

o Calibration: The instrument is calibrated using at least two reference standards of known
density, such as dry air and ultrapure water, at the measurement temperature (25 °C).
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Sample Preparation: The Triisooctylamine sample is brought to the measurement
temperature to avoid thermal gradients. Ensure the sample is free of air bubbles.

Injection: A small volume (typically 1-2 mL) of the Triisooctylamine sample is injected into
the oscillating U-tube.[6] Care must be taken to avoid introducing air bubbles, which can
significantly affect the measurement.

Measurement: The instrument measures the change in the oscillation frequency of the U-
tube when filled with the sample. This frequency is directly related to the density of the liquid.

Data Recording: The density value, typically in g/mL or kg/m 3, is recorded once the reading
stabilizes.

Cleaning: The sample cell is thoroughly cleaned with appropriate solvents and dried before
the next measurement.

The refractive index of Triisooctylamine is measured using a refractometer, such as an Abbe-

type instrument. This method is suitable for transparent and light-colored hydrocarbon liquids.

[1][2]

Objective: To measure the refractive index of a liquid sample at a specified temperature and

wavelength.

Apparatus:

High-resolution refractometer (e.g., Abbe refractometer).
A monochromatic light source, typically a sodium lamp (D-line, 589 nm).
A temperature-controlled prism assembly.

Certified refractive index standards for calibration.

Procedure:

Calibration: The refractometer is calibrated using a certified reference standard with a known
refractive index at the measurement temperature (20 °C).
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o Sample Application: A few drops of the Triisooctylamine sample are placed on the surface
of the measuring prism.

» Measurement: The prism is closed, and the sample is allowed to equilibrate to the set
temperature. The operator then adjusts the instrument to bring the dividing line between the
light and dark fields into sharp focus at the crosshairs of the eyepiece.

o Data Reading: The refractive index is read directly from the instrument's scale.

o Temperature Correction: If the measurement is performed at a temperature other than the
standard 20 °C, a temperature correction may be applied, although modern instruments with
precise temperature control often make this unnecessary.

o Cleaning: The prism surfaces are carefully cleaned with a soft cloth and a suitable solvent
after the measurement.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the physical characterization of a liquid
chemical such as Triisooctylamine, from sample acquisition to data analysis and reporting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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